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Compound of Interest

Compound Name: Alanyl-D-isoglutamine

Cat. No.: B15600054 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the shelf life, stability, and handling of

Alanyl-D-isoglutamine aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for lyophilized Alanyl-D-isoglutamine?

A: Lyophilized Alanyl-D-isoglutamine is stable for an extended period when stored under

appropriate conditions. For long-term storage, it is recommended to keep the lyophilized

powder in a tightly sealed container at -20°C or colder, protected from light and moisture.[1][2]

[3] Before use, allow the vial to equilibrate to room temperature in a desiccator to prevent

condensation, as moisture can reduce the long-term stability of the peptide.[2]

Q2: How should I reconstitute lyophilized Alanyl-D-isoglutamine?

A: To reconstitute lyophilized Alanyl-D-isoglutamine, use a sterile buffer. For optimal stability,

a buffer with a pH between 5.0 and 6.0 is recommended.[2][4] Briefly centrifuge the vial to

ensure all the powder is at the bottom. Then, add the desired volume of sterile buffer to achieve

your target concentration. Gently vortex or swirl to dissolve the peptide completely.

Q3: What is the expected shelf life of Alanyl-D-isoglutamine in an aqueous solution?
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A: The shelf life of Alanyl-D-isoglutamine in solution is limited due to the presence of the

isoglutamine residue, which is prone to degradation.[2] The stability is highly dependent on the

storage temperature and pH of the solution. For a closely related dipeptide, L-alanyl-L-

glutamine, the estimated shelf life (t90, time to 90% potency) in a pH 6.0 solution is 5.3 years at

25°C and 7.1 months at 40°C.[4] It is best practice to prepare fresh solutions for immediate

use. For short-term storage, keep the solution at 4°C for no longer than a few days. For longer-

term storage, it is highly recommended to aliquot the solution into single-use volumes and store

them at -20°C or colder for up to a month.[1][5]

Q4: What factors can affect the stability of Alanyl-D-isoglutamine aqueous solutions?

A: The primary factors affecting the stability of Alanyl-D-isoglutamine in aqueous solutions

are:

pH: The stability of dipeptides containing glutamine is pH-dependent. Maximum stability for

L-alanyl-L-glutamine is observed at approximately pH 6.0.[4]

Temperature: Higher temperatures accelerate the degradation process.[4][5] Storing

solutions at lower temperatures (4°C, -20°C, or -80°C) significantly slows down degradation.

[5]

Freeze-Thaw Cycles: Repeatedly freezing and thawing a solution can lead to peptide

degradation and should be avoided.[2] It is recommended to store the solution in single-use

aliquots.

Q5: What are the primary degradation pathways for Alanyl-D-isoglutamine in solution?

A: Based on studies of similar dipeptides, the two main degradation routes for Alanyl-D-
isoglutamine in an aqueous solution are the cleavage of the peptide bond between alanine

and isoglutamine and the deamination of the isoglutamine amide group.[4]

Data on Shelf Life and Stability
The following tables summarize the stability data for L-alanyl-L-glutamine, a closely related

dipeptide, which can be used as a reference for Alanyl-D-isoglutamine.

Table 1: Predicted Shelf Life (t90) of L-alanyl-L-glutamine in Aqueous Solution at pH 6.0
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Temperature Predicted Shelf Life (90% remaining)

25°C 5.3 years

40°C 7.1 months

[Data sourced from a study on the degradation

kinetics of L-alanyl-L-glutamine.][4]

Table 2: Recommended Storage Conditions for Peptides in Aqueous Solution

Storage Temperature Recommended Duration Notes

Room Temperature (22-24°C) Hours

Not recommended for long-

term storage due to significant

degradation.

4°C Up to 14 days

Slow degradation occurs.

Suitable for short-term storage.

[5]

-20°C Up to 1 month

Minimal degradation. Avoid

multiple freeze-thaw cycles.[1]

[5]

-80°C Up to 6 months

Undetectable degradation,

suitable for longer-term

storage.[5]

Experimental Protocols
Protocol for Reconstitution and Storage of Lyophilized
Alanyl-D-isoglutamine

Equilibration: Before opening, allow the vial of lyophilized Alanyl-D-isoglutamine to reach

room temperature in a desiccator. This prevents the condensation of moisture, which can

compromise the stability of the peptide.
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Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom of the tube.

Reconstitution: Prepare a sterile buffer solution with a pH between 5.0 and 6.0 (e.g., a

phosphate buffer). Using a sterile syringe or pipette, add the calculated volume of the buffer

to the vial to achieve the desired final concentration.

Dissolution: Gently vortex or swirl the vial until the peptide is completely dissolved. Avoid

vigorous shaking, which can cause foaming and potential denaturation.

Aliquoting: For long-term storage, it is crucial to aliquot the reconstituted solution into

smaller, single-use volumes. This will minimize waste and prevent degradation from repeated

freeze-thaw cycles.

Storage:

For immediate use or short-term storage (up to a few days), store the solution at 4°C.

For longer-term storage (up to a month), store the aliquots at -20°C. For storage beyond a

month, -80°C is recommended.
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Caption: Workflow for Reconstitution and Storage of Lyophilized Alanyl-D-isoglutamine.
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Caption: Primary Degradation Pathways of Alanyl-D-isoglutamine in Aqueous Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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